The present study aimed to design and characterize the L. casei-loaded niosomal formulation and to evaluate the antitumor and apoptotic efficacy of probiotic-loaded niosome against the MCF7 cell line. Niosomal formulation was synthesized using the thin-layer hydration method, and the optimal synthesis was confirmed using dynamic light scattering (DLS), scanning electron microscopy (SEM), and transmission electron microscopy (TEM). The stability of probiotic-loaded niosomes was assessed for 30 days in two different storage environments. The cytotoxicity experiment was conducted on the MCF7 cancer cell line and the normal HFF cells by treating various concentrations of probiotic-loaded niosomes using an MTT assay. Real-time PCR was used to evaluate the expression of BCL-2, Bax, Caspase-3, and Caspase-9 genes in treated cancerous cells. Flow cytometry was employed to determine the number of apoptotic/necrotic cells. MTT results demonstrated that all concentrations of probiotics alone and probiotic-loaded niosomes significantly reduced MCF7 cancer cell viability at 48 and 72 h. Furthermore, the cytotoxicity of these substances toward cancer cells was concentration- and time-dependent. Compared to cells treated with probiotics alone, cells treated with probiotic-loaded niosomes showed a marked increase in the expression of proapoptotic genes and a decrease in the expression of the BCL2 gene. Moreover, an increase was observed in the percentage of apoptotic cells in MCF7 cells treated with probiotic-loaded niosomes compared to the control and probiotic-treated group. The findings demonstrated that encapsulation of probiotics increases their stability and cytotoxic potency and induces apoptosis by altering apoptotic gene expression.

The current study aimed to evaluate the cytotoxic activity and apoptosis induction of cell-free supernatants (CFS) from Lactobacillus buchneri of traditional dairy products on the AGS gastric cancer cell line. Molecular identification of probiotic L. buchneri was carried out using 16S rRNA PCR and sequencing. MTT assay, Annexin V-FITC, qRT-PCR, and cell cycle analysis were conducted to evaluate the induction of apoptosis in AGS-treated cells. The L. buchneri CFS inhibited the proliferation of AGS cancer cells in a dose- and time-dependent manner, which had great anticancer activity at 200 µg/mL after 72 h. Flow cytometry results confirmed the highest rate of apoptosis in cancer cells treated with IC50 concentration of CFS after 72 h. L. buchneri supernatant also triggered the up-regulation of pro-apoptotic genes including BCL2-associated X, caspase 9, and caspase 3 genes. Treatment of cancer cells with CFS at IC50 concentration caused the cell cycle arrest in the sub-G1 phase in a time-dependent manner. This study revealed that L. buchneri obtained from Iranian traditional yogurt may protect the host from gastric cancer by triggering apoptosis in cancer cells. Therefore, L. buchneri supernatant can be employed as a biological anticancer agent in the management and treatment of gastric cancer.

We present a quantum analog \(\nabla ^{l}_q\) of the lth order backward difference operator \(\nabla ^{l}\) and analyze its basic properties. We study the sequence spaces \(c(\nabla ^{l}_q)\) and \(c_0(\nabla ^{l}_q)\) defined as the domain of \(\nabla ^{l}_q\) in the spaces c and \(c_0\), respectively. Some basic properties, inclusion relations, Schauder basis, and \(\alpha\)-,\(\beta\)-, and \(\gamma\)-duals of the spaces \(c_0(\nabla ^{l}_q)\) and \(c(\nabla ^{l}_q)\) are obtained. Some theorems characterizing matrix transformations related to these spaces are stated and proved. Finally, we analyze the spectral divisions of \(\nabla ^{l}_q\) over the space \(c_0.\)

In this paper, we have studied stability, bifurcation analysis and hybrid control in a discrete Bazykin’s model. Specifically, we have examined periodic points, local behavior at fixed points and potential bifurcation analysis of the discrete Bazykin’s model. It is proved that no flip bifurcation occurs at trivial fixed point but Bazykin’s model undergoes Neimark–Sacker bifurcation at interior fixed point. Moreover, hybrid control strategy is utilized in order to control the Neimark–Sacker bifurcation. Finally, extensive numerical simulations are provided to verify theoretical results.

The Poisson model is the most widely used model for counts type response variables. It has a limitation of equal mean and variance, which undermines its application as compared to the Conway–Maxwell–Poisson–regression model (COMPRM). In general, the maximum likelihood estimator (MLE) is used to estimate the COMPRM, but when there is a high correlation among the explanatory variables, the MLE may not provides efficient estimates. In this situation, the ridge estimation technique provides a better alternative to the MLE but with a larger bias. In this work, we propose an almost unbiased ridge estimator for the estimation of COMPRM coefficients and derive its theoretical properties. The proposed estimator is compared with the available biased estimator as well as the MLE based on the mean squared error (MSE) and bias criteria. A Monte Carlo simulation analysis is performed for comparisons under various controlled conditions. A real application is considered to study the significance of the proposed estimator using MSE and cross-validation criteria. The simulation and real-world application results show that the proposed estimator outperforms the classical MLE and ridge estimators in terms of the minimum MSE and bias.

The decay modes and half-lives of superheavy 265–282Ds isotopes have been investigated by using Relativistic Mean Field (RMF) model with density-dependent point-coupling and density-dependent meson-exchange functional. The potential energy surfaces as a funtion of deformation parameters (\(\beta ,\gamma\)) for the considered Ds nuclei have been obtained by using a triaxially deformed RMF model calculations for the investigation of their ground-state shapes and binding energies. The computed ground-state binding energy values of given Ds isotopes have been used for calculations of Q values of the alpha (\(\alpha\)), beta-plus/electron capture (\(\beta ^{+}\)/EC), beta-minus (\(\beta ^{-}\)) and spontaneous fission (SF) decay modes. The dominant decay modes and half-lives of 265–282Ds isotopes have been predicted by using the computed Q-values and some empirical formulas. The results of the present study demonstrate that the 265–282Ds isotopes are well deformed, with prolate configuration in their ground-states. Our estimations for decay modes and half-lives are consistent with available experimental data.

In this paper, we characterize topologically multiple recurrence for a single operator and sequences of operators on the Orlicz spaces of locally compact groups. These sequences of operators can be regarded as cosine operator functions. The sufficient conditions for sequences of operators to be disjoint topologically transitive and disjoint topologically mixing are given as well.

In this paper, several numerical radius inequalities are developed for bounded linear operators defined on a Complex Hilbert space \(\mathcal {H}\) which refine some existing numerical radius inequalities.

Quinoa (Chenopodium quinoa Willd.) is an allotetraploid grain crop belonging to the Amaranthaceae family. With a nutritionally well-balanced nature and rich oil, protein, vitamin, carbohydrate, and amino acid content, it has various health benefits. Hybridization programs to induce genetic variation are difficult processes in quinoa plants; however, the introduction of variations through mutation to obtain promising genotypes is much easier. In this research, quinoa cultivar Atlas seeds were exposed to different doses and application durations of sodium azide (NaN3) were cultivated in pots. The present findings revealed distinctive differences in all studied traits between native and mutant plants. NaN3 mutagenesis caused genetic variations that were categorized based on studied traits and RAPD data, which led to two distinct groups during M2. It was noted that 2 mM + 3 h NaN3 treatments had the greatest effects on genetic variations and germination parameters. Present findings were also confirmed by molecular analysis. This research will provide new insights into molecular breeding programs to be conducted to improve present quinoa genotypes and produce better genotypes.

Thiazoles, imidazoles, and related derivatives are prominent heterocyclic molecules. Even though the chemistry of imidazole compounds with thiazole moiety has an ancient legacy, the rigorous search for biologically active substances in the imidazole series barely emerged in the last few cascades. The purpose of this communication is to highlight medicinally active substances, while also recent syntheses, which have been reported to still have antimicrobial activities. The present investigation identifies the synthesis and spectroscopic characterization of new 2-amino-4-aryl-1, 3-thiazole-5-carboxaldehydes, their imidazole derivatives, and Schiff bases with various substituted benzaldehydes, including the antimicrobial and antifungal activities among these compounds. The majority of the synthesized compounds are Pgp substrates and CYP3A4 inhibitors, according to the analysis of their pharmacokinetic properties. The overall findings of this study indicated that the molecular to physiologically intriguing imidazole scaffold with varied aromatic substituents was an intriguing methodology for the creation of antibacterial medicines.